1-(4-(4,6-Difluorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 1-[4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C13H13F2N3OS/c1-8(19)17-2-4-18(5-3-17)13-16-12-10(15)6-9(14)7-11(12)20-13/h6-7H,2-5H2,1H3
• InChI Key: FQDHEIQBXCFZNN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=NC3=C(C=C(C=C3S2)F)F
• Molecular Formula: C13H13F2N3OS
• Molecular Weight: 297.33 g/mol

Description

1-(4-(4,6-Difluorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone, also known as DBTPE, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Benzothiazoles in Drug Development

Benzothiazoles, including derivatives like 1-(4-(4,6-Difluorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone, are vital in medicinal chemistry due to their broad spectrum of biological activities. These compounds are integral to developing new pharmacotherapies, with potential applications spanning from anticancer to antimicrobial treatments. A notable aspect of benzothiazoles is their structural versatility, allowing for the synthesis of compounds with targeted pharmacological effects. This flexibility underscores the significance of benzothiazoles in drug discovery and development processes, highlighting their role in creating innovative treatments for various diseases (Kamal, Ali Hussaini, & Malik, 2015).

Piperazine Derivatives in Therapeutics

Piperazine derivatives, as found in the chemical structure of 1-(4-(4,6-Difluorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone, play a crucial role in therapeutic applications. These compounds are found in a wide array of drugs with diverse therapeutic uses, including antipsychotic, antidepressant, anticancer, and anti-inflammatory medications. Modifications to the piperazine nucleus can significantly impact the medicinal potential of the resulting molecules, offering a wide range of therapeutic properties. The versatility and pharmacological importance of piperazine derivatives make them a focal point in drug design and development (Rathi, Syed, Shin, & Patel, 2016).

Mechanism of Action

Target of Action

Compounds with a similar thiazole scaffold have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been shown to interact with their targets in a variety of ways, leading to a range of biological effects . For instance, some thiazole derivatives have demonstrated anti-inflammatory activity comparable to that of standard ibuprofen .

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biochemical pathways, leading to their diverse biological activities . For example, some thiazole derivatives have demonstrated cytotoxic activity on human tumor cell lines .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to exhibit a range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Action Environment

The solubility properties of thiazole derivatives could potentially be influenced by environmental factors such as ph and temperature .